Cas no 1595855-07-4 (2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 1595855-07-4
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 5962616
• PubChem ID: 116063114
• Update Time: 2025-06-09

2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid
• EN300-1914013
• 1595855-07-4

• Inchi： 1S/C8H9BrN2O3/c9-5-1-4(2-11-3-5)7(12)6(10)8(13)14/h1-3,6-7,12H,10H2,(H,13,14)
• InChI Key： KNWHMQMMDUEIKN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid

Introduction to 2-Amino-3-(5-Bromopyridin-3-yl)-3-Hydroxypropanoic Acid (CAS No. 1595855-07-4)

2-Amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 1595855-07-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropionic acid, is characterized by its unique structural features, which include an amino group, a hydroxyl group, and a brominated pyridine ring. These functional groups contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various applications in drug discovery and development.

The brominated pyridine ring in the structure of 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid is particularly noteworthy. Bromine atoms are known for their ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. Additionally, the pyridine ring provides aromaticity and planarity, which are crucial for interactions with biological targets such as enzymes and receptors. The combination of these features makes the compound an attractive scaffold for the design of novel therapeutics.

Recent research has highlighted the potential of 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that the compound could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid has also shown potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death. These findings indicate that 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid could be further developed as a novel anticancer drug.

In addition to its therapeutic applications, 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid has been used as a building block in synthetic chemistry. Its versatile functional groups make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound to develop novel inhibitors of kinases and other protein targets involved in various diseases. The ability to modify the structure through chemical synthesis allows for fine-tuning of the compound's properties to optimize its pharmacological profile.

The synthesis of 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 5-bromopyridine with an appropriate amino alcohol followed by oxidation to introduce the carboxylic acid group. The choice of reagents and conditions can significantly impact the yield and purity of the final product, making optimization a critical step in large-scale production.

From a safety perspective, 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid is generally considered safe when handled under appropriate laboratory conditions. However, like many chemical compounds, it should be stored and used with caution to prevent exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

In conclusion, 2-amino-3-(5-bromopyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 1595855-07-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further exploration in drug discovery and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing therapeutic options for various diseases.